1-Palmitoyl Lysophosphatidic Acid
1-Palmitoyl Lysophosphatidic Acid
1-Palmitoylglycerol 3-phosphate, also known as 1-hexadecanoyl-sn-glycero-3-phosphate or plpa, belongs to the class of organic compounds known as 1-acylglycerol-3-phosphates. These are lysophosphatidic acids where the glycerol is esterified with a fatty acid at O-1 position. 1-Palmitoylglycerol 3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Palmitoylglycerol 3-phosphate has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1-palmitoylglycerol 3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane. 1-Palmitoylglycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 1-palmitoylglycerol 3-phosphate is involved in cardiolipin biosynthesis CL(16:0/16:1(9Z)/16:1(9Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, cardiolipin biosynthesis CL(16:0/18:0/18:0/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/16:0/18:1(11Z)/18:1(9Z)) pathway. 1-Palmitoylglycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/22:2(13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:3(6Z, 9Z, 12Z)/18:2(9Z, 12Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:1(11Z)/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/14:0/24:1(15Z)) pathway. Outside of the human body, 1-palmitoylglycerol 3-phosphate can be found in a number of food items such as fenugreek, cucurbita (gourd), common sage, and amaranth. This makes 1-palmitoylglycerol 3-phosphate a potential biomarker for the consumption of these food products.
1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-).
1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-).
Brand Name:
Vulcanchem
CAS No.:
22002-85-3
VCID:
VC0105395
InChI:
InChI=1S/C19H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(21)25-16-18(20)17-26-27(22,23)24/h18,20H,2-17H2,1H3,(H2,22,23,24)
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O
Molecular Formula:
C19H39O7P
Molecular Weight:
410.5 g/mol
1-Palmitoyl Lysophosphatidic Acid
CAS No.: 22002-85-3
Reference Standards
VCID: VC0105395
Molecular Formula: C19H39O7P
Molecular Weight: 410.5 g/mol
CAS No. | 22002-85-3 |
---|---|
Product Name | 1-Palmitoyl Lysophosphatidic Acid |
Molecular Formula | C19H39O7P |
Molecular Weight | 410.5 g/mol |
IUPAC Name | (2-hydroxy-3-phosphonooxypropyl) hexadecanoate |
Standard InChI | InChI=1S/C19H39O7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(21)25-16-18(20)17-26-27(22,23)24/h18,20H,2-17H2,1H3,(H2,22,23,24) |
Standard InChIKey | YNDYKPRNFWPPFU-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)O)O |
Physical Description | Solid |
Description | 1-Palmitoylglycerol 3-phosphate, also known as 1-hexadecanoyl-sn-glycero-3-phosphate or plpa, belongs to the class of organic compounds known as 1-acylglycerol-3-phosphates. These are lysophosphatidic acids where the glycerol is esterified with a fatty acid at O-1 position. 1-Palmitoylglycerol 3-phosphate is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Palmitoylglycerol 3-phosphate has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, 1-palmitoylglycerol 3-phosphate is primarily located in the membrane (predicted from logP) and intracellular membrane. 1-Palmitoylglycerol 3-phosphate exists in all eukaryotes, ranging from yeast to humans. In humans, 1-palmitoylglycerol 3-phosphate is involved in cardiolipin biosynthesis CL(16:0/16:1(9Z)/16:1(9Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, cardiolipin biosynthesis CL(16:0/18:0/18:0/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/16:0/18:1(11Z)/18:1(9Z)) pathway. 1-Palmitoylglycerol 3-phosphate is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(16:0/22:2(13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:3(6Z, 9Z, 12Z)/18:2(9Z, 12Z)) pathway, de novo triacylglycerol biosynthesis TG(16:0/18:1(11Z)/18:2(9Z, 12Z)) pathway, and de novo triacylglycerol biosynthesis TG(16:0/14:0/24:1(15Z)) pathway. Outside of the human body, 1-palmitoylglycerol 3-phosphate can be found in a number of food items such as fenugreek, cucurbita (gourd), common sage, and amaranth. This makes 1-palmitoylglycerol 3-phosphate a potential biomarker for the consumption of these food products. 1-palmitoylglycerol 3-phosphate is a monoacylglycerol phosphate having palmitoyl as the acyl group on O-1 and with the phosphate group on O-3. It is a conjugate acid of a 1-palmitoylglycerol 3-phosphate(2-). |
Synonyms | 1-palmitoyl-lysophosphatidic acid 1-palmitoyl-lysophosphatidic acid, (R)-isomer 1-palmitoyl-lysophosphatidic acid, sodium salt, (R)-isomer 1-palmitoyl-rac-glycerol 3-phosphate 1-palmitoyl-sn-glycerol 3-phosphate PLPA |
Reference | 1.Noguchi, K.,Ishii, S., and Shimizu, T. Identification of p2y9/GPR23 as a novel G protein-coupled receptor for lysophosphatidic acid, structurally distant from the Edg family. The Journal of Biological Chemisty 278(28), 25600-25606 (2003). |
PubChem Compound | 89566 |
Last Modified | Nov 11 2021 |
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